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These application notes provide a comprehensive overview of the methodologies used to

assess the effect of Sandalore, a synthetic sandalwood odorant, on human keratinocyte

migration. The protocols detailed below are based on established research demonstrating that

Sandalore promotes wound-healing processes in human keratinocytes through the activation

of the olfactory receptor OR2AT4.[1][2][3]

Introduction
Keratinocytes, the primary cells of the epidermis, express a variety of sensory receptors that

allow them to respond to environmental stimuli.[1][4] Among these are olfactory receptors

(ORs), a class of chemoreceptors.[1][4] The specific olfactory receptor OR2AT4 has been

identified in human keratinocytes and is activated by Sandalore.[1][3] This activation triggers a

signaling cascade that enhances keratinocyte proliferation and migration, crucial processes in

wound re-epithelialization.[1][2][5] The following sections detail the experimental protocols to

investigate and quantify the effects of Sandalore on keratinocyte migration, along with the

underlying signaling pathways.

Signaling Pathway of Sandalore in Keratinocytes
Sandalore's activation of OR2AT4 in keratinocytes initiates a downstream signaling cascade.

This pathway involves an increase in intracellular calcium (Ca2+) and cyclic adenosine

monophosphate (cAMP) levels.[1][6] This leads to the phosphorylation of extracellular signal-
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regulated kinases (Erk1/2) and p38 mitogen-activated protein kinases (p38 MAPK), which are

key regulators of cell proliferation and migration.[1][4][5]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 5 Tech Support

https://www.benchchem.com/product/b1206725?utm_src=pdf-custom-synthesis
https://pubmed.ncbi.nlm.nih.gov/24999593/
https://pubmed.ncbi.nlm.nih.gov/24999593/
https://research.manchester.ac.uk/en/publications/a-synthetic-sandalwood-odorant-induces-wound-healing-processes-in/
https://www.sciencedaily.com/releases/2014/07/140708092555.htm
https://www.researchgate.net/publication/263746448_A_Synthetic_Sandalwood_Odorant_Induces_Wound-Healing_Processes_in_Human_Keratinocytes_via_the_Olfactory_Receptor_OR2AT4
https://www.researchgate.net/publication/341952456_Hair_Sciences_Sandalwood_Demonstrated_to_Promote_Human_Hair_Growth_through_Olfactory_Receptors_Present_on_the_Hair_Follicle
https://www.mdpi.com/2076-3921/11/11/2180
https://www.benchchem.com/product/b1206725#methodology-for-assessing-sandalore-s-effect-on-keratinocyte-migration
https://www.benchchem.com/product/b1206725#methodology-for-assessing-sandalore-s-effect-on-keratinocyte-migration
https://www.benchchem.com/product/b1206725#methodology-for-assessing-sandalore-s-effect-on-keratinocyte-migration
https://www.benchchem.com/product/b1206725#methodology-for-assessing-sandalore-s-effect-on-keratinocyte-migration
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1206725?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1206725?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


BenchChem
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